Cas no 126401-68-1 (1H-Benzimidazole,1-pentyl-)

1H-Benzimidazole,1-pentyl- structure
1H-Benzimidazole,1-pentyl- structure
Product Name:1H-Benzimidazole,1-pentyl-
CAS No:126401-68-1
MF:C12H16N2
MW:188.268842697144
CID:103448
PubChem ID:1894386
Update Time:2025-04-18

1H-Benzimidazole,1-pentyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole,1-pentyl-
    • 1H-Benzimidazole,1-pentyl-(9CI)
    • 1-Pentyl-1H-benzimidazole
    • 1-pentylbenzimidazole
    • 1-Pentyl-1H-benzo[d]imidazole
    • AKOS002285077
    • 126401-68-1
    • SCHEMBL327149
    • Inchi: 1S/C12H16N2/c1-2-3-6-9-14-10-13-11-7-4-5-8-12(11)14/h4-5,7-8,10H,2-3,6,9H2,1H3
    • InChI Key: LCTJVCKLBZGNTC-UHFFFAOYSA-N
    • SMILES: N1(C=NC2C=CC=CC1=2)CCCCC

Computed Properties

  • Exact Mass: 188.131
  • Monoisotopic Mass: 188.131
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 17.8Ų
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